Cas no 81570-49-2 ( )

• Product Name: &nbsp
• CAS No: 81570-49-2
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 986897
• PubChem ID: 233467
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-phenylbicyclo[2.2.1]heptane-3-carboxylic acid
• 81570-49-2
• NSC-94578
• DTXSID00947623
• NSC31996
• CHEMBL1976887
• 24680-64-6
• NSC-31996
• SCHEMBL3647959
• NSC-122585
• NSC122585
• 6319-20-6
• NCI60_002762
• NSC94578
• 3-phenylbicyclo[2.2.1]heptane-2-carboxylic acid
• NCIOpen2_006286
•  

• Inchi： 1S/C14H16O2/c15-14(16)13-11-7-6-10(8-11)12(13)9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,15,16)
• InChI Key： NNUSVTIAASPYFL-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)C2CCC1C2)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų